Cas no 1787880-03-8 (N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide)

• Product Name: N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide
• CAS No: 1787880-03-8
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5366506
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyphenyl)-3-[[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinecarboxamide
• N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide

• Inchi： 1S/C20H22N4O3S/c1-26-17-7-3-2-6-16(17)21-20(25)24-9-4-5-14(12-24)11-18-22-19(23-27-18)15-8-10-28-13-15/h2-3,6-8,10,13-14H,4-5,9,11-12H2,1H3,(H,21,25)
• InChI Key： VXOHBSGWFDVGDR-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OC)=O)CCCC(CC2ON=C(C3C=CSC=3)N=2)C1

Additional information on N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide

N-(2-Methoxyphenyl)-3-{[3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-carboxamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-3-{[3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide (CAS No. 1787880-03-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The molecular structure of N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide is composed of several key functional groups. The presence of a piperidine ring, a thiophene moiety, and an oxadiazole ring imparts distinct chemical and biological properties to the molecule. The methoxyphenyl substituent further enhances its lipophilicity and bioavailability. These structural elements collectively contribute to the compound's potential as a drug candidate.

The synthesis of N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide involves a series of well-defined chemical reactions. One common approach involves the coupling of a substituted piperidine with a thiophene-containing oxadiazole derivative. The methoxyphenyl group is typically introduced through a nucleophilic substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for pharmaceutical development.

In terms of biological activity, N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have indicated that this compound can effectively modulate the activity of certain kinases and G protein-coupled receptors (GPCRs), which are key targets in drug discovery.

One notable application of N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can reduce neuroinflammation and protect against neuronal cell death. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.

Beyond neurodegenerative diseases, this compound has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation in models of rheumatoid arthritis and other inflammatory conditions. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and signaling pathways such as NF-kB and MAPK.

The pharmacokinetic profile of N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide is another critical aspect of its evaluation as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it suitable for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of N-(2-methoxyphenyl)-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide in human subjects. Early-phase trials have reported promising results with no significant adverse effects observed at therapeutic doses. These findings have paved the way for larger-scale clinical studies to further validate its therapeutic potential.

In conclusion, N-(2-methoxyphenyl)-3-{[3-(thiophen-3-y l)-1 , 2 , 4 - o x ad iaz ol - 5 - y l ] m e th y l } p i pe ri di ne - 1 - c ar b ox am ide strong > (CAS No. 1787880 - 0 3 - 8) represents a promising compound with diverse therapeutic applications . Its unique chemical structure , coupled with favorable biological activities and pharmacokinetic properties , positions it as a valuable candidate for further pharmaceutical development . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits . p >